Cas no 2305455-70-1 (N-(5-Oxo-1-propyl-3-pyrrolidinyl)-2-propenamide)

• Product Name: N-(5-Oxo-1-propyl-3-pyrrolidinyl)-2-propenamide
• CAS No: 2305455-70-1
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5412473
• Update Time: 2025-10-28

N-(5-Oxo-1-propyl-3-pyrrolidinyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Oxo-1-propyl-3-pyrrolidinyl)-2-propenamide

• Inchi： 1S/C10H16N2O2/c1-3-5-12-7-8(6-10(12)14)11-9(13)4-2/h4,8H,2-3,5-7H2,1H3,(H,11,13)
• InChI Key： CXEOJTYXOYAENL-UHFFFAOYSA-N
• SMILES： C(NC1CC(=O)N(CCC)C1)(=O)C=C

Additional information on N-(5-Oxo-1-propyl-3-pyrrolidinyl)-2-propenamide

N-(5-Oxo-1-Propyl-3-Pyrrolidinyl)-2-Propenamide: A Comprehensive Overview

N-(5-Oxo-1-propyl-3-pyrrolidinyl)-2-propenamide, also known by its CAS number 2305455-70-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyrrolidine ring, which is a five-membered nitrogen-containing ring, substituted with an oxo group at position 5 and a propyl group at position 1. The 2-propenamide moiety further enhances its functional diversity, making it a versatile compound for various chemical and biological studies.

Recent studies have highlighted the importance of compounds like N-(5-Oxo-1-propyl-3-pyrrolidinyl)-2-propenamide in the development of novel therapeutic agents. Researchers have explored its potential as a modulator of cellular pathways involved in inflammation, neurodegenerative diseases, and cancer. The oxo group in the pyrrolidine ring contributes to the compound's ability to interact with specific protein targets, while the propenamide group enhances its bioavailability and stability.

The synthesis of N-(5-Oxo-1-propyl-3-pyrrolidinyl)-2-propenamide involves a multi-step process that includes the formation of the pyr rolidine ring followed by substitution reactions to introduce the oxo and propenamide groups. This compound has been synthesized using both traditional organic chemistry techniques and modern catalytic methods, ensuring high purity and consistency.

In terms of biological activity, N-(5-Oxo-1-propyl-3-pyrrolidinyl)-2-propenamide has shown promising results in preclinical studies. It exhibits potent anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has demonstrated neuroprotective effects in models of Alzheimer's disease by reducing amyloid-beta peptide aggregation and mitigating oxidative stress.

The structural versatility of N-(5-Oxo-1-propyl-3-pyrrolidinyl)-2-propenamide makes it an excellent candidate for further exploration in drug discovery programs. Its ability to modulate multiple cellular pathways suggests potential applications in treating a wide range of diseases, including cardiovascular disorders, metabolic syndromes, and infectious diseases.

From an analytical standpoint, the compound exhibits distinct spectroscopic properties that facilitate its characterization using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods are essential for confirming the compound's identity and purity during synthesis and quality control processes.

In conclusion, N-(5-Oxo-